Cas no 575-04-2 (7-Methoxy-4-(trifluoromethyl)coumarin)

• Product Name: 7-Methoxy-4-(trifluoromethyl)coumarin
• CAS No: 575-04-2
• MF: C₁₁H₇F₃O₃
• MW: 244.166693925858
• MDL: MFCD00132980
• CID: 38425
• PubChem ID: 688586
• Update Time: 2025-04-18

7-Methoxy-4-(trifluoromethyl)coumarin Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-4-(trifluoromethyl)-2H-chromen-2-one
• 7-Methoxy-4-(trifluoromethyl)coumarin
• 7-methoxy-4-(trifluoromethyl)chromen-2-one
• CCG-19702
• J-100197
• 575-04-2
• BDBM21171
• CBMicro_006289
• AS-63477
• PD151131
• SR-01000483309-1
• 7-Methoxy-4-(trifluoromethyl)coumarin, >=99% (TLC)
• A831474
• 7-methoxy-4-trifluoromethylcoumarin
• CB08518
• MFCD00132980
• CS-0071797
• SR-01000483309
• D95016
• HAZHUELNIGDYQH-UHFFFAOYSA-N
• FT-0619543
• EU-0043819
• AKOS015916359
• BIM-0006102.P001
• SMSF0013733
• SCHEMBL236736
• UNM000000618601
• GEO-02702
• DTXSID30350909
• MFC
• Methyl 4-(trifluoromethyl)umbelliferyl ether
• NS00116237
• HMS1612H02
• DB-350829
• STL303128
• HY-W027773
• FM83370

• MDL： MFCD00132980
• Inchi： 1S/C11H7F3O3/c1-16-6-2-3-7-8(11(12,13)14)5-10(15)17-9(7)4-6/h2-5H,1H3
• InChI Key： HAZHUELNIGDYQH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C=C(C=CC1=2)OC)(F)F

Computed Properties

• Exact Mass: 244.03500
• Monoisotopic Mass: 244.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.418
• Boiling Point: 287.4°C at 760 mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.506
• Solubility: DMF: soluble
• PSA: 39.44000
• LogP: 2.82040

7-Methoxy-4-(trifluoromethyl)coumarin Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives